Bromhexine Hydrochloride
Bromhexine Hydrochloride
Bromhexine Hydrochloride is the hydrochloride salt form of bromhexine, a secretolytic, with mucolytic activity. Upon administration, bromhexine increases lysosomal activity and enhances hydrolysis of acid mucopolysaccharide polymers in the respiratory tract. This increases the production of serous mucus in the respiratory tract, which makes the phlegm thinner and decreases mucus viscosity. This contributes to its secretomotoric effect, and allows the cilia to more easily transport the phlegm out of the lungs. This clears mucus from the respiratory tract and may aid in the treatment of respiratory disorders associated with abnormal viscid mucus, excessive mucus secretion and impaired mucus transport.
Bromhexine hydrochloride is a hydrochloride resulting from the reaction of equimolar amounts of bromhexine and hydrogen chloride. It is used as a mucolytic for the treatment of respiratory disorders associated with productive cough (i.e. a cough characterised by the production of sputum). It has a role as a mucolytic. It contains a bromhexine(1+).
A mucolytic agent used in the treatment of respiratory disorders associated with viscid or excessive mucus. (From Martindale, The Extra Pharmacopoeia, 30th ed, p744)
Bromhexine hydrochloride is a hydrochloride resulting from the reaction of equimolar amounts of bromhexine and hydrogen chloride. It is used as a mucolytic for the treatment of respiratory disorders associated with productive cough (i.e. a cough characterised by the production of sputum). It has a role as a mucolytic. It contains a bromhexine(1+).
A mucolytic agent used in the treatment of respiratory disorders associated with viscid or excessive mucus. (From Martindale, The Extra Pharmacopoeia, 30th ed, p744)
Brand Name:
Vulcanchem
CAS No.:
611-75-6
VCID:
VC0195416
InChI:
InChI=1S/C14H20Br2N2.ClH/c1-18(12-5-3-2-4-6-12)9-10-7-11(15)8-13(16)14(10)17;/h7-8,12H,2-6,9,17H2,1H3;1H
SMILES:
CN(CC1=C(C(=CC(=C1)Br)Br)N)C2CCCCC2.Cl
Molecular Formula:
C14H21Br2N2Cl
Molecular Weight:
412.59 g/mol
Bromhexine Hydrochloride
CAS No.: 611-75-6
Impurities
VCID: VC0195416
Molecular Formula: C14H21Br2N2Cl
Molecular Weight: 412.59 g/mol
Purity: > 95%
| CAS No. | 611-75-6 |
|---|---|
| Product Name | Bromhexine Hydrochloride |
| Molecular Formula | C14H21Br2N2Cl |
| Molecular Weight | 412.59 g/mol |
| IUPAC Name | 2,4-dibromo-6-[[cyclohexyl(methyl)amino]methyl]aniline;hydrochloride |
| Standard InChI | InChI=1S/C14H20Br2N2.ClH/c1-18(12-5-3-2-4-6-12)9-10-7-11(15)8-13(16)14(10)17;/h7-8,12H,2-6,9,17H2,1H3;1H |
| Standard InChIKey | UCDKONUHZNTQPY-UHFFFAOYSA-N |
| SMILES | CN(CC1=C(C(=CC(=C1)Br)Br)N)C2CCCCC2.Cl |
| Canonical SMILES | CN(CC1=C(C(=CC(=C1)Br)Br)N)C2CCCCC2.Cl |
| Appearance | White to Off-White Solid |
| Melting Point | 240-244°C |
| Description | Bromhexine Hydrochloride is the hydrochloride salt form of bromhexine, a secretolytic, with mucolytic activity. Upon administration, bromhexine increases lysosomal activity and enhances hydrolysis of acid mucopolysaccharide polymers in the respiratory tract. This increases the production of serous mucus in the respiratory tract, which makes the phlegm thinner and decreases mucus viscosity. This contributes to its secretomotoric effect, and allows the cilia to more easily transport the phlegm out of the lungs. This clears mucus from the respiratory tract and may aid in the treatment of respiratory disorders associated with abnormal viscid mucus, excessive mucus secretion and impaired mucus transport. Bromhexine hydrochloride is a hydrochloride resulting from the reaction of equimolar amounts of bromhexine and hydrogen chloride. It is used as a mucolytic for the treatment of respiratory disorders associated with productive cough (i.e. a cough characterised by the production of sputum). It has a role as a mucolytic. It contains a bromhexine(1+). A mucolytic agent used in the treatment of respiratory disorders associated with viscid or excessive mucus. (From Martindale, The Extra Pharmacopoeia, 30th ed, p744) |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 3572-43-8 (Parent) |
| Synonyms | Aparsonin BC, Bromhexin Bisolvon Bromhexin Bromhexin BC Bromhexin Berlin Chemie Bromhexin Berlin-Chemie Bromhexin BerlinChemie Bromhexin ratiopharm bromhexin von ct Bromhexin-ratiopharm Bromhexine Bromhexine Hydrochloride Bromhexine Monohydrochloride Bromhexine, Famel Bromhexinratiopharm Brotussol ct, bromhexin von Darolan Dur Elix Dur-Elix DurElix Famel Bromhexine Flegamin Flubron Hustentabs ratiopharm Hustentabs-ratiopharm Hustentabsratiopharm Hydrochloride, Bromhexine Monohydrochloride, Bromhexine Mucohexine NA 274 NA-274 NA274 Quentan Tesacof von ct, bromhexin |
| PubChem Compound | 5702220 |
| Last Modified | Nov 11 2021 |
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